Cas no 709-58-0 (1-nitro-3-(trichloromethyl)benzene)

1-nitro-3-(trichloromethyl)benzene structure
709-58-0 structure
Product Name:1-nitro-3-(trichloromethyl)benzene
CAS No:709-58-0
MF:C7H4Cl3NO2
MW:240.471158981323
CID:975877
PubChem ID:2777269
Update Time:2025-04-19

1-nitro-3-(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-nitro-3-(trichloromethyl)benzene
    • MFCD00051691
    • SCHEMBL3081516
    • DTXSID10380446
    • Z1269169167
    • 709-58-0
    • AKOS033595118
    • EN300-157806
    • Inchi: 1S/C7H4Cl3NO2/c8-7(9,10)5-2-1-3-6(4-5)11(12)13/h1-4H
    • InChI Key: UGOQNHNJYMIBTI-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=C(C=1)[N+](=O)[O-])(Cl)Cl

Computed Properties

  • Exact Mass: 238.930761g/mol
  • Monoisotopic Mass: 238.930761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8Ų

1-nitro-3-(trichloromethyl)benzene Pricemore >>

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1-nitro-3-(trichloromethyl)benzene Suppliers

Amadis Chemical Company Limited
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(CAS:709-58-0)1-nitro-3-(trichloromethyl)benzene
Order Number:A1236048
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:03
Price ($):829
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:709-58-0)1-nitro-3-(trichloromethyl)benzene
A1236048
Purity:99%
Quantity:1g
Price ($):829
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